1-((4-Ethoxy-3-fluorophenyl)sulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine

• IUPAC Name: 2-(benzenesulfonylmethyl)-1-(4-ethoxy-3-fluorophenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C19H22FNO5S2/c1-2-26-19-11-10-17(13-18(19)20)28(24,25)21-12-6-7-15(21)14-27(22,23)16-8-4-3-5-9-16/h3-5,8-11,13,15H,2,6-7,12,14H2,1H3
• InChI Key: FLIAHZHRIBPZDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2CS(=O)(=O)C3=CC=CC=C3)F
• Molecular Formula: C19H22FNO5S2
• Molecular Weight: 427.5 g/mol

Description

1-((4-Ethoxy-3-fluorophenyl)sulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine is a chemical compound that belongs to the class of pyrrolidines. It has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Green-Emitting Iridium(III) Complexes

Research into green-emitting iridium(III) complexes explores the synthesis and properties of compounds with sulfone-functionalized ligands for potential applications in photoluminescence. These complexes, which include various sulfone groups, exhibit high photoluminescence quantum yields and structured emission spectra, indicating their utility in light-emitting devices and as fluorescent markers (Constable, Ertl, Housecroft, & Zampese, 2014).

Novel Soluble Fluorinated Polyamides

Another application involves the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These materials demonstrate exceptional thermal stability, transparency, and mechanical strength, making them suitable for advanced material applications in electronics and coatings (Liu et al., 2013).

Molecular Conformations and Hydrogen Bonding

The study of molecular conformations and hydrogen bonding in related compounds provides insights into the structural aspects that influence their reactivity and interactions. These studies are foundational for designing molecules with specific properties, such as increased stability or reactivity for chemical synthesis and material science applications (Sagar et al., 2017).

Synthesis of 1-(Arylsulfonyl)pyrrolidines

The acid-catalyzed reaction of 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine with phenols to form new 1-(arylsulfonyl)pyrrolidines illustrates the chemical versatility of the compound in synthesizing derivatives that could have applications in medicinal chemistry and as intermediates in organic synthesis (Smolobochkin et al., 2017).

Coordination Chemistry

Research in coordination chemistry explores the synthesis and properties of metal complexes containing similar sulfonamido- and pyrrolidine-based ligands. These studies are crucial for developing catalysts and materials with potential applications in catalysis, material science, and possibly in the synthesis of novel pharmaceuticals (Bermejo et al., 2000).